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Compound of Interest

Compound Name: Phenyltrimethylammonium

Cat. No.: B184261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

phenyltrimethylammonium salts in various organic solvents. Due to the limited availability of

precise quantitative data in the public domain, this document summarizes known qualitative

and quantitative information, presents a detailed experimental protocol for determining

solubility, and illustrates the logical workflow for such determinations. This guide is intended to

be a valuable resource for researchers utilizing these versatile quaternary ammonium salts in

organic synthesis, catalysis, and pharmaceutical development.

Introduction to Phenyltrimethylammonium Salts
Phenyltrimethylammonium salts are quaternary ammonium compounds characterized by a

positively charged nitrogen atom covalently bonded to a phenyl group and three methyl groups.

The cationic nature of the phenyltrimethylammonium moiety, combined with various anions,

results in a range of salts with distinct physicochemical properties, including solubility. These

salts are widely employed as phase-transfer catalysts, reagents in organic synthesis, and

components in various formulations. Understanding their solubility in different organic solvents

is crucial for reaction optimization, purification, and formulation development.
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The solubility of phenyltrimethylammonium salts is primarily governed by the polarity of the

solvent, the nature of the anion, and temperature. As ionic compounds, they generally exhibit

higher solubility in polar solvents capable of solvating the cation and anion effectively. The

presence of the phenyl group, however, introduces a degree of lipophilicity, which can influence

solubility in less polar organic media.

The following tables summarize the available quantitative and qualitative solubility data for

various phenyltrimethylammonium salts. It is important to note the scarcity of precise,

publicly available quantitative measurements for many common organic solvents.

Phenyltrimethylammonium Bromide (C₆H₅N(CH₃)₃Br)
Solvent Formula Type Solubility

Temperatur
e (°C)

Reference(s
)

Tetrahydrofur

an (THF)
C₄H₈O Aprotic 0.09 g/L Not Specified [1]

Dichlorometh

ane
CH₂Cl₂ Aprotic Soluble Not Specified

Dioxane C₄H₈O₂ Aprotic Soluble Not Specified

Water H₂O Protic
Almost

transparent
Not Specified

Alcohols R-OH Protic Soluble Not Specified

Aromatic

Hydrocarbon

s

e.g., Toluene Aprotic
Slightly

Soluble
Not Specified

Ketones e.g., Acetone Aprotic
Slightly

Soluble
Not Specified

Phenyltrimethylammonium Chloride (C₆H₅N(CH₃)₃Cl)
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Solvent Formula Type Solubility
Temperatur
e (°C)

Reference(s
)

Water H₂O Protic 333 g/L 20

Water H₂O Protic
Freely

Soluble
Not Specified

Phenyltrimethylammonium Iodide (C₆H₅N(CH₃)₃I)
Solvent Formula Type Solubility

Temperatur
e (°C)

Reference(s
)

Water H₂O Protic Soluble Not Specified [2]

Methanol CH₃OH Protic Soluble Not Specified [2]

Chloroform CHCl₃ Aprotic Insoluble Not Specified

Phenyltrimethylammonium Trifluoromethanesulfonate
(C₆H₅N(CH₃)₃OTf)
No specific quantitative or qualitative solubility data for phenyltrimethylammonium
trifluoromethanesulfonate was found in the public domain at the time of this guide's

compilation. However, triflate (OTf) salts are often synthesized to modify the properties of

quaternary ammonium cations, including their solubility and thermal stability. The synthesis of

triflate ionic liquids can be achieved through various methods, including the reaction of the

corresponding halide salt with a triflate source. Researchers interested in the solubility of this

specific salt are encouraged to determine it experimentally using the protocol outlined in the

following section. Phenyl trifluoromethanesulfonate itself is a liquid used in organic synthesis.

[3]

Experimental Protocol for Solubility Determination
Given the limited availability of quantitative data, the following section provides a detailed,

generalized experimental protocol for determining the solubility of phenyltrimethylammonium
salts in organic solvents. The isothermal shake-flask method followed by gravimetric analysis is

a robust and widely accepted technique for this purpose.
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Objective: To determine the saturation solubility of a phenyltrimethylammonium salt in a

specific organic solvent at a defined temperature.

Materials and Apparatus:

Phenyltrimethylammonium salt (high purity)

Organic solvent of interest (analytical grade)

Analytical balance (±0.0001 g)

Thermostatic shaker or water bath

Screw-capped vials or flasks

Volumetric flasks and pipettes

Syringe filters (chemically compatible with the solvent)

Oven or vacuum oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of the phenyltrimethylammonium salt to a screw-capped vial.

The presence of undissolved solid at equilibrium is crucial.

Pipette a precise volume (e.g., 5 or 10 mL) of the desired organic solvent into the vial.

Securely cap the vial to prevent solvent evaporation.

Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

Equilibrate the mixture for a sufficient period (typically 24-72 hours) with constant agitation.

It is recommended to perform preliminary experiments to determine the time required to

reach equilibrium by measuring the concentration at different time points.
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Sample Collection and Filtration:

After equilibration, cease agitation and allow the vial to stand undisturbed at the set

temperature for at least 4 hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear liquid phase) using a

syringe fitted with a chemically compatible filter to remove any undissolved solid particles.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish or a pre-weighed vial.

Transfer the filtered supernatant to the weighed container.

Gently evaporate the solvent under a stream of nitrogen or in a vacuum oven at a

temperature well below the decomposition point of the salt.

Once the solvent is completely removed, place the container in a desiccator to cool to

room temperature.

Weigh the container with the dried salt residue. Repeat the drying and weighing steps until

a constant mass is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved salt by subtracting the initial mass of the empty

container from the final mass of the container with the residue.

The solubility can be expressed in various units, such as g/L, mg/mL, or g/100 g of

solvent.

Workflow for Experimental Solubility Determination:
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Start Prepare Saturated Solution
(Excess Salt + Solvent)

Equilibrate at Constant Temp
(24-72h with agitation)

Settle Excess Solid
(≥4h at constant temp) Filter Supernatant Transfer Known Volume

of Filtrate

Weigh Empty Container

Calculate Solubility

Evaporate Solvent

Weigh Container + Residue End

Click to download full resolution via product page

Workflow for the experimental determination of solubility.

Factors Influencing Solubility
Several factors can influence the solubility of phenyltrimethylammonium salts in organic

solvents:

Solvent Polarity: As ionic compounds, these salts are generally more soluble in polar

solvents that can effectively solvate both the cation and the anion. Protic solvents (e.g.,

alcohols) can hydrogen bond with the anion, while polar aprotic solvents (e.g., acetone,

acetonitrile) can solvate the cation through dipole-dipole interactions.

Anion Identity: The nature of the counter-ion plays a significant role. Smaller, more charge-

dense anions like chloride may have different solvation requirements than larger, more

diffuse anions like iodide or triflate.

Temperature: The solubility of most solids in liquids increases with temperature. For

endothermic dissolution processes, increasing the temperature will increase solubility.

Presence of Other Solutes: The presence of other salts or organic compounds can affect

solubility through common ion effects or changes in the overall polarity of the medium.

Logical Relationships in Solubility Studies
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The process of selecting a suitable solvent for a reaction or formulation involving a

phenyltrimethylammonium salt can be guided by a logical decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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